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Compound of Interest

Compound Name: Bdf 9148

Cat. No.: B1667848

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Bdf 9148 (CAS No. 120838-62-2). The following
procedural guidance is intended to ensure the safe handling, storage, and disposal of this
compound, minimizing risks and establishing clear operational protocols.

Chemical Identification and Properties

Bdf 9148 is a Na(+)-channel modulator and cardiovascular agent. Its systematic IUPAC name
IS 4-(3-((1-(diphenylmethyl)-3-azetidinyl)oxy)-2-hydroxypropoxy)-1H-indole-2-carbonitrile.

Property Value

CAS Number 120838-62-2

Molecular Formula C2sH27N30s3

Molecular Weight 453.54 g/mol

Appearance Solid

Solubility Very slightly soluble in cold water.
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Hazard Identification and Personal Protective
Equipment (PPE)

While a comprehensive toxicological profile for Bdf 9148 is not fully established, it is imperative
to handle it with care, assuming potential hazards. The following PPE is mandatory when
handling Bdf 9148 to prevent exposure.

Hazard Required PPE
Skin Contact Chemical-resistant gloves (e.qg., nitrile), lab coat.
Eye Contact Safety glasses with side shields or goggles.

Use in a well-ventilated area. For operations
Inhalation that may generate dust or aerosols, a NIOSH-

approved respirator is required.

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Handling, Storage, and Disposal

Proper operational procedures are critical for maintaining the integrity of Bdf 9148 and
ensuring a safe laboratory environment.

Handling and StoragePlan

Procedure Guideline

Avoid generating dust. Use in a chemical fume

Handling
hood. Prevent contact with skin and eyes.
Store in a tightly sealed container in a cool, dry,
and well-ventilated area. Keep away from
Storage

incompatible materials such as strong oxidizing

agents.

Disposal Plan
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Dispose of Bdf 9148 and any contaminated materials in accordance with all applicable federal,
state, and local environmental regulations. Do not allow the chemical to enter drains or
waterways.

Waste Type Disposal Method

Dispose of as hazardous chemical waste
Unused Bdf 9148 ]
through a licensed contractor.

) ) ) Place in a sealed, labeled container for
Contaminated Materials (e.g., gloves, wipes) )
hazardous waste disposal.

First Aid and Emergency Procedures

Immediate and appropriate first aid is essential in the event of exposure to Bdf 9148.

Exposure Route First Aid Measures

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ] o
clothing and shoes. Get medical attention if

irritation develops.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Get medical attention

immediately.

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation o _ _
breathing is difficult, give oxygen. Get medical
attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion

mouth with water. Get medical attention

immediately.
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Experimental Workflow and Signaling Pathway
General Experimental Workflow for In Vitro Studies

The following diagram outlines a typical workflow for studying the effects of Bdf 9148 on a

cellular level.
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Preparation
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Stock Solution
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Analysis

Electrophysiological
Recording
(e.g., Patch Clamp)

Data Analysis

Calcium Imaging
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\
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Bdf 9148]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667848#personal-protective-equipment-for-
handling-bdf-9148]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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